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Compound of Interest

Compound Name: Neodymium

CAS No.: 42320-27-4

Cat. No.: B10815414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural isotopes of neodymium, their

relative abundances, and the methodologies used for their determination. This information is

critical for researchers in various fields, including geochemistry, nuclear physics, and materials

science, as well as for professionals in drug development who may utilize isotopic labeling

techniques.

Natural Isotopic Abundance of Neodymium
Neodymium (Nd) is a rare earth element with atomic number 60. Naturally occurring

neodymium is a mixture of seven isotopes, five of which are stable and two of which are

radioactive with extremely long half-lives.[1][2] The isotopic composition of natural neodymium
is summarized in the table below.
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Isotope
Mass
Number

Natural
Abundan
ce (%)

Stability
Half-life
(t½)

Decay
Mode

Daughter
Product

142Nd 142 27.2%[3][4] Stable - - -

143Nd 143 12.2%[3][5] Stable - - -

144Nd 144 23.8%[3][5]
Radioactiv

e

2.29 x

1015

years[3][4]

α (Alpha) 140Ce

145Nd 145 8.3%[3][5] Stable - - -

146Nd 146 17.2%[3][5] Stable - - -

148Nd 148 5.80%[3][6] Stable - - -

150Nd 150 5.60%[3][6]
Radioactiv

e

9.3 x 1018

years[3][5]

β-β-

(Double

Beta)

150Sm

Note: While 144Nd and 150Nd are technically radioactive, their half-lives are so long that they

are often considered stable for practical purposes.[3]

Experimental Protocol for Isotopic Abundance
Determination: Thermal Ionization Mass
Spectrometry (TIMS)
The determination of the isotopic composition of neodymium is most commonly and accurately

achieved using Thermal Ionization Mass Spectrometry (TIMS). This technique offers high

precision and sensitivity, making it ideal for geological and nuclear applications.

Principle
TIMS involves the ionization of a purified sample on a hot filament, followed by the acceleration

of the resulting ions and their separation based on their mass-to-charge ratio in a magnetic

field.
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Detailed Methodology
Sample Preparation:

Digestion: The sample containing neodymium is first dissolved, typically using strong

acids such as hydrofluoric (HF) and nitric acid (HNO₃), to bring the element into a soluble

form.

Chemical Separation: Neodymium is chemically separated from other elements in the

sample matrix to avoid isobaric interferences (ions of other elements having the same

mass as a neodymium isotope). This is a crucial step and is often accomplished through

multi-stage ion-exchange chromatography.

Filament Loading:

A small, precisely measured amount of the purified neodymium solution is loaded onto a

metal filament, typically made of rhenium (Re) or tantalum (Ta).

The sample is then gently dried on the filament.

Mass Spectrometric Analysis:

The filament is placed into the ion source of the mass spectrometer, which is then

evacuated to a high vacuum.

The filament is heated by passing an electric current through it. This causes the

neodymium sample to first evaporate and then ionize (lose an electron), forming Nd+

ions.

The positively charged ions are then accelerated out of the ion source by a high voltage

potential.

The ion beam passes through a strong magnetic field, which deflects the ions. The degree

of deflection is dependent on the mass-to-charge ratio of the ion; lighter isotopes are

deflected more than heavier isotopes.

The separated ion beams are then detected by a series of collectors (Faraday cups). The

electrical current generated in each cup is proportional to the abundance of the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


corresponding isotope.

Data Acquisition and Correction:

The measured isotope ratios are corrected for mass fractionation, an instrumental effect

that favors the transmission of heavier isotopes. This is typically done by normalizing the

measured ratios to a known, stable isotope ratio, such as 146Nd/144Nd, which has a

reference value of 0.7219.[7]

Visualization of the Experimental Workflow
The following diagram illustrates the key stages of determining neodymium isotopic

abundance using Thermal Ionization Mass Spectrometry.
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Caption: Workflow for Neodymium Isotope Analysis by TIMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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